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Compound of Interest

Compound Name: 1-Ethyl-2,4,5-trimethylbenzene

Cat. No.: B097103

Aromatic hydrocarbons with the molecular formula C11H16 represent a diverse group of
isomers. These compounds all contain a benzene ring, with the remaining five carbon atoms
and associated hydrogens arranged as one or more alkyl substituents. The arrangement and
structure of these alkyl groups give rise to a large number of constitutional isomers and, in
some cases, stereoisomers.

These compounds are generally non-polar, colorless liquids that are insoluble in water but
soluble in organic solvents.[1][2][3] Their properties and reactivity are dictated by the nature of
the alkyl substitution on the aromatic ring. They serve as important intermediates in chemical
synthesis, components in fuel, and model compounds for toxicological and environmental
studies.

Structural Isomerism in C11H16

The isomers of C11H16 can be categorized based on the substitution pattern on the benzene
ring. The primary categories include a single five-carbon (pentyl) substituent, and various
combinations of smaller alkyl groups.

A logical breakdown of the primary isomers is visualized below.
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Gas Chromatography (GC)

Charactefization
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NMR Spectroscopy
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Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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